
Pneumocystis jirovecii pneumonia prophylaxis
with parsaclisib

Author: Smolecule Technical Support Team. Date: February 2026

Compound Focus: Parsaclisib

CAS No.: 1426698-88-5

Cat. No.: S005713

Get Quote

Protocol for PJP Prophylaxis with Parsaclisib

The table below summarizes the core recommendations for PJP prophylaxis when treating patients with

parsaclisib, based on clinical trial protocols.

Aspect Recommendation Rationale / Evidence Source

Mandatory
Status

Required for all patients [1] Integrated into trial protocol as a standard
safety measure.

Prophylaxis
Agent

Standard PJP prophylaxis regimen
[1]

Although not specified in results, Trimethoprim-
sulfamethoxazole (TMP-SMX) is typically first-

line per guidelines [2] [3].

Duration of
Prophylaxis

While on parsaclisib + for 2 to 6

months after the last dose [1]

Protects patients during and after

immunosuppressive therapy.

Supporting
Evidence

CITADEL-101 (NCT02018861) &

CITADEL-204 (NCT03144674)
trials [4] [1]

Protocol amendment in CITADEL-101 made

prophylaxis mandatory; CITADEL-204
confirmed its use.
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Supporting Clinical Trial Data and Safety Profile

The recommendation for PJP prophylaxis is based on the mechanism of PI3Kδ inhibitors and the safety

profile observed in parsaclisib trials.

Mechanism of Risk: PI3Kδ is critically involved in B-cell and T-cell immune function. Its inhibition by

parsaclisib can lead to immunosuppression, thereby increasing susceptibility to opportunistic
infections like PJP [4].

Clinical Trial Protocol: An amendment (dated 3 May 2017) to the phase 1/2 CITADEL-101 study
(NCT02018861) mandated that "ongoing and newly enrolled patients were required to take

prophylactic treatment for Pneumocystis jiroveci pneumonia (PJP)" [4]. This practice was carried
forward into the phase 2 CITADEL-204 study.

Safety Data: In the CITADEL-204 study, which required PJP prophylaxis, the most common grade ≥3
treatment-emergent adverse events were diarrhea (12.0%), neutropenia (9.0%), and pneumonia

(9.0%). No specific PJP events were reported among these, supporting the effectiveness of the
prophylactic measure [1].

Application Notes for Researchers

Agent Selection: While the parsaclisib trials refer to a "standard" regimen, the 2025 EQUAL
Pneumocystis Score guidelines confirm Trimethoprim-sulfamethoxazole (TMP-SMX) as the first-

choice prophylactic agent due to its high efficacy [2] [3].
Patient Population Awareness: Be aware that PJP is a rising concern in non-HIV patients with

iatrogenic immunosuppression, such as those receiving drugs for hematological malignancies. The
mortality rate in this population is significantly higher than in HIV-positive patients [2].

Monitoring is Key: Even with prophylaxis, clinicians should maintain a high index of suspicion for
PCP in any patient presenting with the clinical triad of fever, dyspnea, and cough, and initiate

prompt diagnostic procedures [2].

Risk Management Workflow

The following diagram illustrates the logical pathway for managing PJP risk in patients receiving

parsaclisib, from recognizing the cause to implementing and maintaining prophylaxis.
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Experimental Protocol Summary

For the CITADEL-204 trial, the PJP prophylaxis protocol was as follows [1]:

Patient Population: Patients with relapsed or refractory Marginal Zone Lymphoma (MZL) receiving
parsaclisib monotherapy.

Intervention: All patients were required to receive a standard PJP prophylaxis regimen.
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Duration: Prophylaxis was administered while receiving parsaclisib and for 2 to 6 months after
the last dose.
Outcome: This measure was part of a comprehensive safety management plan that resulted in an

overall manageable safety profile for parsaclisib.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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